Cas no 1004618-94-3 (4-(4-chloro-2-fluorophenyl)piperidine hydrochloride)

• Product Name: 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride
• CAS No: 1004618-94-3
• MF: C₁₁H₁₄Cl₂FN
• MW: 250.139964580536
• CID: 5565653
• PubChem ID: 69230867
• Update Time: 2025-06-08

4-(4-chloro-2-fluorophenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-2-fluoro-phenyl)piperidine hydrochloride
• 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride

• Inchi： 1S/C11H13ClFN.ClH/c12-9-1-2-10(11(13)7-9)8-3-5-14-6-4-8;/h1-2,7-8,14H,3-6H2;1H
• InChI Key： HMJLIQUELLHPON-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(Cl)C=C2F)CC1.[H]Cl

Additional information on 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride

Introduction to 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride (CAS No. 1004618-94-3) in Modern Chemical and Pharmaceutical Research

4-(4-chloro-2-fluorophenyl)piperidine hydrochloride, identified by the chemical abstracts service number 1004618-94-3, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative features a chloro and fluoro-substituted aromatic ring, making it a versatile scaffold for drug discovery and development. Its unique structural properties have garnered attention from researchers exploring novel therapeutic agents, particularly in the treatment of neurological and psychiatric disorders.

The molecular structure of 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride consists of a piperidine ring linked to a phenyl group substituted with chlorine at the 4-position and fluorine at the 2-position. This substitution pattern enhances the compound's lipophilicity and binding affinity to biological targets, making it an attractive candidate for further medicinal chemistry optimization. The hydrochloride salt form improves solubility, facilitating its use in preclinical and clinical studies.

In recent years, 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride has been investigated for its potential as an intermediate in the synthesis of pharmacologically active molecules. Its incorporation into drug candidates has shown promise in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. These pathways are implicated in conditions such as depression, anxiety, and schizophrenia, highlighting the compound's relevance in addressing unmet medical needs.

One of the most compelling aspects of 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride is its role in the development of next-generation psychoactive agents. Researchers have leveraged its scaffold to create derivatives with enhanced selectivity and reduced side effects. For instance, modifications at the piperidine nitrogen or the aromatic ring have led to compounds with improved pharmacokinetic profiles. Such advancements underscore the importance of this compound in shaping future treatments for central nervous system disorders.

The synthesis of 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride involves multi-step organic reactions, including nucleophilic substitution, cyclization, and salt formation. The chloro and fluoro substituents are critical for achieving the desired biological activity, and their introduction requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for large-scale applications.

Recent studies have also explored the computational modeling of 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride, employing molecular dynamics simulations to predict its interactions with biological targets. These computational approaches have complemented experimental work by providing insights into binding mechanisms and optimizing lead compounds. The integration of machine learning algorithms has further accelerated this process, allowing researchers to rapidly screen vast libraries of derivatives.

The pharmaceutical industry has shown particular interest in 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride due to its potential as a building block for novel therapeutics. Its structural features align well with current trends in drug design, where modulating neurotransmitter systems is a key strategy for treating neurological disorders. Additionally, its favorable physicochemical properties make it suitable for formulation into oral or injectable dosage forms, enhancing patient compliance.

As research progresses, 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride is expected to play an increasingly pivotal role in drug discovery pipelines. Its versatility as a scaffold allows for extensive structural diversification, enabling the exploration of new therapeutic modalities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with significant clinical impact.

The regulatory landscape surrounding 4-(4-chloro-2-fluorophenyl)piperidine hydrochloride is also evolving, with agencies increasingly emphasizing safety and efficacy data before approving new drug candidates. This underscores the need for rigorous preclinical testing to ensure that compounds derived from this scaffold meet stringent quality standards. However, the promise of this molecule remains undiminished, as ongoing research continues to uncover its full potential.

In conclusion,4-(4-chloro-2-fluorophenyl)piperidine hydrochloride (CAS No. 1004618-94-3) represents a valuable asset in modern pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an ideal candidate for developing novel therapeutics targeting central nervous system disorders. As scientific understanding advances and new technologies emerge,this compound will undoubtedly continue to influence drug discovery efforts worldwide.